7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopenta[a]-naphthalene-4-carbaldehyde

• IUPAC Name: 7,8-dimethyltetrazolo[1,5-a]quinoline-4-carbaldehyde
• InChI: InChI=1S/C12H10N4O/c1-7-3-9-5-10(6-17)12-13-14-15-16(12)11(9)4-8(7)2/h3-6H,1-2H3
• InChI Key: XRNDNFGZLUXZFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N3C(=NN=N3)C(=C2)C=O
• Molecular Formula: C12H10N4O
• Molecular Weight: 226.23 g/mol

Description

7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopenta[a]-naphthalene-4-carbaldehyde (DMCN) is an organic compound that has been studied extensively due to its potential applications in scientific research. It is a versatile compound that can be used in various laboratory experiments, and its mechanism of action has been studied in detail.

Scientific Research Applications

Environmental Impact and Monitoring

Naphthalene derivatives have been extensively studied for their environmental presence and impact, particularly as volatile organic compounds (VOCs) and in the context of indoor air quality. Studies have focused on the occurrence of various VOCs, including naphthalene, in buildings globally, underscoring the need for monitoring and controlling these compounds to improve public health (Shrubsole et al., 2019; Jia & Batterman, 2010). These findings highlight the importance of individual VOC guidelines over Total Volatile Organic Compound (TVOC) standards for better indoor air quality management.

Medicinal Chemistry and Pharmacology

Naphthalene derivatives exhibit extensive potential in medicinal applications, with some compounds entering clinical trials as anticancer agents and others being explored for treatments of various diseases. Their interaction with biological macromolecules through noncovalent bonds makes them suitable for diverse medicinal applications, including as artificial ion receptors, fluorescent probes, and cell imaging agents (Gong et al., 2016). This broad spectrum of activity suggests that specific derivatives like 7,8-Dimethyl-1,2,3,9b-tetraaza-cyclopenta[a]-naphthalene-4-carbaldehyde could have potential pharmaceutical applications.

Material Science and Polymer Research

In the field of material science, naphthalene derivatives have been investigated for their incorporation into polymers to enhance scintillation properties. Studies have shown that replacing conventional solvents with specific naphthalene derivatives in plastic scintillators does not alter their efficiency, suggesting their suitability for advanced material applications (Salimgareeva & Kolesov, 2005). This implies that specialized derivatives could find applications in developing new materials with enhanced properties.